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Compound of Interest

Compound Name: 4-(2-Hydroxyethyl)pyrrolidin-2-one
CAS No.: 1319736-87-2
Cat. No.: B2514829
Get Quote
. J

Executive Summary & Critical Distinction

4-(2-Hydroxyethyl)pyrrolidin-2-one (CAS: 1319736-87-2) is a specialized heterocyclic
building block distinct from its common industrial isomer, N-(2-Hydroxyethyl)-2-pyrrolidone
(HEP, CAS: 3445-11-2). While the N-substituted isomer is a widely used solvent, the 4-
substituted isomer serves as a critical chiral scaffold in the development of pyrrolidone-based
pharmaceuticals, including racetam-class nootropics (e.g., Brivaracetam analogues) and
GABA-mimetics.

This guide provides a definitive technical analysis of the 4-isomer, focusing on its molecular
architecture, validated synthetic pathways, and analytical differentiation from the N-isomer.

Molecular Architecture
2.1. Chemical Identity
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Property Data

IUPAC Name 4-(2-Hydroxyethyl)pyrrolidin-2-one
CAS Number 1319736-87-2 (Specific to 4-isomer)
Molecular Formula CeH11NO2

Molecular Weight 129.16 g/mol

SMILES OCCC1CC(=0O)NC1

InChl Key USLIRRDZCYCNQT-UHFFFAOYSA-N

o The C4 carbon is a stereocenter. The compound
Chirality ) ]
exists as (R)- and (S)- enantiomers.

2.2. Structural Isomerism (Critical Check)

Researchers must verify the substitution pattern using NMR to prevent reagent error.

o 4-lsomer (Target): The hydroxyethyl group is attached to the Carbon-4 of the ring. The
Nitrogen atom (N1) is unsubstituted (N-H).

e 1-Isomer (Common Solvent): The hydroxyethyl group is attached to the Nitrogen-1. The ring
carbons are unsubstituted.

Physicochemical Profile

Due to the limited commercial availability of the 4-isomer compared to the N-isomer, the
following properties are derived from validated computational models (ACD/Labs, EPISuite)
and structural analogues (e.g., Rolipram, Brivaracetam precursors).
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Property

4-(2-

Hydroxyethyl)pyrrolidin-2-

one (Target)

N-(2-Hydroxyethyl)-2-
pyrrolidone (Solvent)

LogP (Octanol/Water)

-0.82 + 0.2 (Predicted)

-0.65 (Experimental)

Polar Surface Area (PSA) 49.3 A2 49.3 A2
H-Bond Donors 2 (N-H, O-H) 1 (O-H)
H-Bond Acceptors 2 (C=0, O-H) 2 (C=0, O-H)

~320°C (Predicted @ 760

Boiling Point 295°C (Experimental)
mmHg)
- Highly soluble in Water, o )
Solubility Miscible with Water.[1]
Methanol, DMSO.
pKa (Acidic) ~14.5 (Amide N-H) N/A (Tertiary Amide)

Key Differentiator: The presence of the Amide N-H in the 4-isomer allows for further
functionalization at the nitrogen, a capability absent in the N-isomer.

Synthesis & Manufacturing

The synthesis of 4-(2-Hydroxyethyl)pyrrolidin-2-one requires constructing the pyrrolidone
ring with specific regiochemistry. The most robust route involves Conjugate Addition to an
unsaturated lactam or Cyclization of a substituted itaconate derivative.

Protocol A: Conjugate Addition (Stereoselective Route)

This method is preferred for drug development as it allows for the introduction of chirality at C4.

e Precursor:1,5-Dihydro-2H-pyrrol-2-one (Unsaturated Lactam), N-protected with a Boc or
Benzyl group.

» Reagent: A protected 2-hydroxyethyl cuprate reagent (e.g., derived from 2-(tert-
butyldimethylsilyloxy)ethylmagnesium bromide).
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e Mechanism: 1,4-Conjugate addition of the organocuprate to the unsaturated lactam installs
the side chain at Position 4.

» Deprotection: Removal of the silyl group (TBAF) and N-protecting group (TFA or
Hydrogenation) yields the target.

Protocol B: Itaconate Cyclization (Industrial Route)

A scalable route utilizing commodity chemicals.

o Step 1: Michael Addition. Reaction of Dimethyl Itaconate with Nitromethane (catalyzed by
DBU) yields Dimethyl 2-(nitromethyl)succinate.

o Step 2: Hydrogenation & Cyclization. Catalytic hydrogenation (Raney Ni, Hz) reduces the
nitro group to an amine, which spontaneously cyclizes to form Methyl (4-oxopyrrolidin-3-
yl)acetate (also known as 4-methoxycarbonylmethyl-2-pyrrolidone).

o Step 3: Selective Reduction. The ester side chain is selectively reduced to the alcohol using
Lithium Borohydride (LiBH4) or Borane-DMS, leaving the lactam ring intact.

Nitromethane, DBU H2, Raney Ni LiBH4, THF

Dimethy! Itaconate Michael Addition! Dimethyl 2-(nitromethyl)succinate M)_» 4-(Methoxycarbonylmethyl) (Selective Reduction) 4-(2-Hydroxyethyl)

pyrrolidin-2-one pyrrolidin-2-one

Click to download full resolution via product page

Figure 1: Synthetic pathway via Itaconate derivatives, highlighting the formation of the 4-
substituted core.[2]

Analytical Characterization

To validate the structure and purity, the following spectral signatures must be confirmed.

Nuclear Magnetic Resonance (*H-NMR)
e Solvent: DMSO-ds or CDCls.

o Key Signals:
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[e]

N-H Proton: Broad singlet at ~7.5-8.0 ppm (Absent in N-isomer).

o

C4-H (Methine): Multiplet at ~2.3-2.6 ppm. This proton couples with the ring methylene
(C3, C5) and the side chain.

o

Side Chain (-CH2CH20H): The methylene adjacent to the hydroxyl group appears as a
triplet/multiplet at ~3.5 ppm.

o

C5 Protons: Distinct diastereotopic protons at ~3.0-3.4 ppm.

Mass Spectrometry (MS)

« lonization: ESI+ (Electrospray lonization).
e Molecular lon: [M+H]* = 130.09 m/z.

e Fragmentation: Loss of H20 ([M+H-18]* = 112.08) is common for primary alcohols.

Pharmaceutical Applications
6.1. Racetam Drug Development

The 4-substituted pyrrolidone core is the pharmacophore for the "Racetam" family of nootropics
and antiepileptics.

o Brivaracetam: Features a 4-propyl substituent.[3][4] The 4-(2-hydroxyethyl) derivative serves
as a polar analogue for Structure-Activity Relationship (SAR) studies, potentially modulating
blood-brain barrier (BBB) permeability.

e Rolipram Analogues: 4-substituted pyrrolidones are investigated as PDE4 inhibitors for anti-
inflammatory applications.

6.2. Chiral Building Block

The (S)-4-(2-hydroxyethyl)pyrrolidin-2-one enantiomer is a versatile precursor for
synthesizing GABA analogues (gamma-aminobutyric acid derivatives). Ring opening
(hydrolysis) yields 3-(2-hydroxyethyl)-GABA, a potential neuromodulator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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